molecular formula C9H5Cl4NO2 B8480130 2,3,4,5-Tetrachloro-6-(2-hydroxyethoxy)benzonitrile CAS No. 61895-86-1

2,3,4,5-Tetrachloro-6-(2-hydroxyethoxy)benzonitrile

Cat. No.: B8480130
CAS No.: 61895-86-1
M. Wt: 300.9 g/mol
InChI Key: IPYTZSLMRYTHOV-UHFFFAOYSA-N
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Description

2,3,4,5-Tetrachloro-6-(2-hydroxyethoxy)benzonitrile is a useful research compound. Its molecular formula is C9H5Cl4NO2 and its molecular weight is 300.9 g/mol. The purity is usually 95%.
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Properties

CAS No.

61895-86-1

Molecular Formula

C9H5Cl4NO2

Molecular Weight

300.9 g/mol

IUPAC Name

2,3,4,5-tetrachloro-6-(2-hydroxyethoxy)benzonitrile

InChI

InChI=1S/C9H5Cl4NO2/c10-5-4(3-14)9(16-2-1-15)8(13)7(12)6(5)11/h15H,1-2H2

InChI Key

IPYTZSLMRYTHOV-UHFFFAOYSA-N

Canonical SMILES

C(COC1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C#N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To solution of 34.4 grams of pentachlorobenzonitrile in tetrahydrofuran was added a mixture of 8.0 grams ethylene glycol, 8.0 grams of a 50% sodium hydride-mineral oil dispersion and 250 ml tetrahydrofuran. The resulting reaction mixture was heated at reflux for one hour and then poured into a large volume of water. Filtration afforded an almost colorless solid which was dissolved in tetrahydrofuran. Treatment with magnesium sulfate followed by filtration and removal of the solvent gave rise to beta-hydroxyethoxy-tetrachlorobenzonitrile. This material is identical basis both nmr and infrared spectral data to the product formed from the reaction of tetrachlorocyanophenol with ethylene oxide as set forth below.
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250 mL
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